![molecular formula C17H23N3O4S B2998492 Ethyl 4-(2-((2-(methylthio)phenyl)amino)-2-oxoacetamido)piperidine-1-carboxylate CAS No. 1210305-22-8](/img/structure/B2998492.png)
Ethyl 4-(2-((2-(methylthio)phenyl)amino)-2-oxoacetamido)piperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a derivative of piperidinecarboxylic acids, which are compounds containing a piperidine ring bearing a carboxylic acid group . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Molecular Structure Analysis
The structure of similar compounds is often confirmed by techniques such as FTIR, 1H and 13C NMR spectroscopy, and single crystal X-ray analysis .Scientific Research Applications
Synthesis and Biological Evaluation
Ethyl 4-(2-((2-(methylthio)phenyl)amino)-2-oxoacetamido)piperidine-1-carboxylate and related compounds have been explored extensively in scientific research for their potential medicinal and biological applications. These investigations encompass a range of activities, from antimicrobial and antifungal properties to anticancer activities, highlighting the compound's versatility in medicinal chemistry.
A study by Jeankumar et al. (2013) designed and synthesized a series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates to inhibit Mycobacterium tuberculosis GyrB ATPase. Among these, a particular compound exhibited promising activity against tuberculosis with minimal cytotoxicity, demonstrating the potential of related structures in antimycobacterial therapy Jeankumar et al., 2013.
Rehman et al. (2018) reported the synthesis of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids. These compounds were evaluated as anticancer agents, with some showing strong activity against cancer cells, indicating their potential for development into anticancer drugs Rehman et al., 2018.
Pinto et al. (2014) reviewed the use of biodegradable chelating agents, highlighting the environmental benefits of replacing non-biodegradable compounds with biodegradable alternatives in various applications. This research underscores the importance of sustainable chemistry in addressing environmental concerns Pinto et al., 2014.
Kumar et al. (2008) discovered antimycobacterial spiro-piperidin-4-ones through an atom-economic, stereoselective synthesis. One compound, in particular, showed remarkable in vitro and in vivo activity against Mycobacterium tuberculosis, underscoring the therapeutic potential of spiro-piperidin-4-ones in treating tuberculosis Kumar et al., 2008.
properties
IUPAC Name |
ethyl 4-[[2-(2-methylsulfanylanilino)-2-oxoacetyl]amino]piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O4S/c1-3-24-17(23)20-10-8-12(9-11-20)18-15(21)16(22)19-13-6-4-5-7-14(13)25-2/h4-7,12H,3,8-11H2,1-2H3,(H,18,21)(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCMHQYYINJYHBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC(CC1)NC(=O)C(=O)NC2=CC=CC=C2SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(2-((2-(methylthio)phenyl)amino)-2-oxoacetamido)piperidine-1-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.